Cas no 2167361-31-9 ({2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylmethyl}(methyl)amine)

• Product Name: {2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylmethyl}(methyl)amine
• CAS No: 2167361-31-9
• MF: C₁₀H₁₇BrN₂S
• MW: 277.224380254745
• CID: 5927972
• PubChem ID: 165507650
• Update Time: 2025-05-30

{2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylmethyl}(methyl)amine
• EN300-1269800
• {[2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-yl]methyl}(methyl)amine
• 2167361-31-9

• Inchi： 1S/C10H17BrN2S/c1-7(2)4-9(11)10-13-8(5-12-3)6-14-10/h6-7,9,12H,4-5H2,1-3H3
• InChI Key： ROSHWVSJNLLYKT-UHFFFAOYSA-N
• SMILES： BrC(C1=NC(=CS1)CNC)CC(C)C

Computed Properties

• Exact Mass: 276.02958g/mol
• Monoisotopic Mass: 276.02958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.2Ų

Additional information on {2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylmethyl}(methyl)amine

Comprehensive Overview of {2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylmethyl}(methyl)amine (CAS No. 2167361-31-9)

The compound {2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylmethyl}(methyl)amine (CAS No. 2167361-31-9) is a structurally unique thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its molecular framework combines a brominated isobutyl side chain with a methylamine-substituted thiazole core, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

One of the key features of {2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylmethyl}(methyl)amine is its heterocyclic thiazole ring, which is known for its electron-rich properties and ability to participate in hydrogen bonding. This structural motif is frequently explored in medicinal chemistry for designing kinase inhibitors and antimicrobial agents. The presence of the bromo substituent at the 1-position of the isobutyl group further enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig transformations. Such reactions are pivotal in modern small-molecule drug development, a topic frequently searched in academic and industrial databases.

Recent advancements in AI-driven molecular design have highlighted the importance of compounds like CAS No. 2167361-31-9. Computational studies suggest that its thiazole-methylamine scaffold could interact with biological targets involved in neurodegenerative diseases or metabolic disorders. These findings resonate with growing public interest in neurological health and personalized therapeutics, as evidenced by rising search volumes for terms like "thiazole-based drugs" and "brominated pharmacophores."

From a synthetic perspective, the compound’s branched alkyl chain offers steric diversity, which is valuable for optimizing drug-likeness parameters such as LogP and membrane permeability. This aligns with the pharmaceutical industry’s focus on Lipinski’s Rule of Five compliance, a frequently queried concept among chemistry professionals. Additionally, its potential as a chiral building block (due to the brominated carbon center) makes it relevant for asymmetric synthesis—a hot topic in green chemistry forums.

Environmental and regulatory considerations are also critical when discussing CAS No. 2167361-31-9. While not classified as hazardous, its bromine atom necessitates careful handling per REACH and OECD guidelines. Researchers often search for "brominated compound safety" or "thiazole biodegradability," reflecting broader concerns about eco-friendly chemistry. Innovations in catalytic bromination methods could further enhance the sustainability profile of this compound.

In conclusion, {2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylmethyl}(methyl)amine represents a compelling case study at the intersection of structural complexity and therapeutic potential. Its multifaceted chemistry addresses contemporary demands in high-throughput screening and fragment-based drug design, while its synthetic adaptability meets the needs of both academic labs and industrial R&D pipelines. As the scientific community continues to explore underutilized heterocycles, this compound is poised to gain traction in peer-reviewed literature and patent filings.